S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C16H21NO3S2/c1-12-4-5-15(8-13(12)2)22(19,20)17-11-16(3,18)9-14-6-7-21-10-14/h4-8,10,17-18H,9,11H2,1-3H3
• InChI Key: YHOWVUXGQKWQRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC(C)(CC2=CSC=C2)O)C
• Molecular Formula: C16H21NO3S2
• Molecular Weight: 339.5 g/mol

Description

S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido, also known as DMTS, is a sulfonamide compound that has been extensively studied for its potential use in the field of medicine. This compound has shown promising results in various scientific research applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido exerts its pharmacological effects by inhibiting the activity of the enzyme carbonic anhydrase, which is involved in various physiological processes such as acid-base balance, respiration, and ion transport. By inhibiting carbonic anhydrase, S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido can reduce inflammation, inhibit tumor growth, and improve glucose metabolism.
Biochemical and Physiological Effects:
S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido has been shown to have various biochemical and physiological effects. It can reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and inhibit the activity of nuclear factor-kappa B, a transcription factor that plays a key role in inflammation. S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido can also inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido can improve glucose metabolism by increasing insulin sensitivity and reducing insulin resistance.

Advantages and Limitations for Lab Experiments

S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido also has a high degree of selectivity for carbonic anhydrase, which makes it a useful tool for studying the role of this enzyme in various physiological processes. However, S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido has some limitations for use in lab experiments. It has a relatively low potency compared to other carbonic anhydrase inhibitors, which may limit its efficacy in certain applications.

Future Directions

There are several future directions for research on S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido. One area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido. These compounds could have potential applications in the treatment of cancer, inflammation, and other diseases. Finally, further research is needed to understand the long-term safety and efficacy of S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido in humans, as well as its potential drug interactions and side effects.

Synthesis Methods

The synthesis of S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido involves the reaction of 2-hydroxy-2-methyl-3-(thiophen-3-yl)propanoic acid with 3,4-dimethyl aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with sulfonamide reagents such as p-toluenesulfonyl chloride to obtain the final product, S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido.

Scientific Research Applications

S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido has been extensively studied for its potential use in the field of medicine. It has shown promising results in various scientific research applications, including its use as an anti-inflammatory agent, anti-tumor agent, and anti-diabetic agent. S-(3,4-dimethylphenyl)-2-hydroxy-2-methyl-3-(thiophen-3-yl)propane-1-sulfonamido has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.